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Compound of Interest

Compound Name:
4-Butoxyphenyl 4-

hydroxybenzoate

CAS No.: 70568-44-4

Cat. No.: B1590179

Get Quote

Executive Summary & Core Identifiers
4-Butoxyphenyl 4-hydroxybenzoate is a highly specialized organic compound characterized

by its rigid biphenyl-like ester core and a flexible lipophilic alkoxy tail. In materials science, it

serves as a critical mesogenic building block for the synthesis of advanced ferroelectric liquid

crystals (FLCs) and liquid crystalline polymers[1]. In pharmaceutical and drug development

contexts, its structural relationship to parabens (4-hydroxybenzoic acid esters) combined with

its high lipophilicity makes it an intriguing candidate for specialized liposomal formulations and

prodrug synthesis.

To ensure unambiguous identification across global chemical databases and procurement

systems, the core chemical identifiers and physical properties are summarized below[2],[3].

Table 1: Core Chemical Identifiers & Properties
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Property Value

IUPAC Name 4-Butoxyphenyl 4-hydroxybenzoate

CAS Registry Number 70568-44-4

Molecular Formula C₁₇H₁₈O₄

Molecular Weight 286.32 g/mol

Canonical SMILES CCCCOc1ccc(OC(=O)c2ccc(O)cc2)cc1

InChI

InChI=1S/C17H18O4/c1-2-3-12-20-14-6-8-15(9-

7-14)21-17(19)13-4-10-16(18)11-5-13/h4-

11,18H,2-3,12H2,1H3

Purity Standard (Commercial) ≥ 95% (Typical for custom synthesis)[2]

Mechanistic Insights: Structural Analysis &
Reactivity
The utility of 4-butoxyphenyl 4-hydroxybenzoate is fundamentally driven by its bipartite

molecular architecture.

The Mesogenic Core (Phenyl Benzoate): The ester linkage connecting the two aromatic

rings provides necessary structural rigidity and optical anisotropy. This rigidity is the primary

driver for the formation of nematic and smectic phases in liquid crystal applications[1].

The Flexible Alkoxy Tail (Butoxy Group): The 4-carbon chain disrupts crystal lattice packing

just enough to lower the melting point, allowing the molecule to transition into a fluid, ordered

mesophase rather than melting directly into an isotropic liquid.

The Reactive Terminal Head (Phenolic Hydroxyl): The unprotected phenolic -OH group at the

para position is highly reactive. It serves as an anchor point for further functionalization, such

as coupling with chiral aliphatic chains to induce ferroelectricity, or reacting with acryloyl

chloride to create polymerizable liquid crystal monomers[4].
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Structure-property relationship of 4-butoxyphenyl 4-hydroxybenzoate.

Experimental Protocols: Synthesis & Self-Validation
Direct esterification of 4-hydroxybenzoic acid with 4-butoxyphenol is thermodynamically

unfavorable and practically flawed; the unprotected phenolic hydroxyl group on the acid will

compete as a nucleophile, leading to uncontrolled oligomerization (forming poly(p-

hydroxybenzoate)).

To synthesize 4-butoxyphenyl 4-hydroxybenzoate with high purity (>95%)[2], a rigorous

protection-coupling-deprotection strategy is required[4]. The following protocol is designed as a

self-validating system, ensuring that researchers can verify success at every intermediate

stage.

Step 1: Benzyl Protection of the Phenolic Hydroxyl
Causality: Masking the phenolic -OH of 4-hydroxybenzoic acid with a benzyl group prevents

self-polymerization during the subsequent coupling phase.

Procedure: React 4-hydroxybenzoic acid with benzyl bromide (1.1 eq) and anhydrous K₂CO₃

(2.0 eq) in dry DMF at 80°C for 4 hours. Saponify the resulting benzyl ester intermediate with

NaOH/EtOH to yield exclusively 4-benzyloxybenzoic acid.

Self-Validation: Analyze via Thin Layer Chromatography (TLC) using Hexane:EtOAc (3:1).

The highly polar starting material will disappear. ¹H NMR validation will show a distinct new

singlet at ~5.1 ppm, corresponding to the benzylic CH₂ protons.

Step 2: Steglich Esterification
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Causality: Standard acid-catalyzed Fischer esterification is too harsh and low-yielding for

phenol derivatives. The Steglich esterification utilizes N,N'-Dicyclohexylcarbodiimide (DCC)

as a coupling agent and 4-Dimethylaminopyridine (DMAP) as an acyl transfer catalyst,

allowing the reaction to proceed efficiently at room temperature without cleaving the ether

linkages.

Procedure: Dissolve 4-benzyloxybenzoic acid (1.0 eq) and 4-butoxyphenol (1.0 eq) in

anhydrous Dichloromethane (DCM). Cool to 0°C. Add DMAP (0.1 eq) followed by dropwise

addition of DCC (1.1 eq) dissolved in DCM. Stir at room temperature for 12 hours.

Self-Validation: The reaction mixture will precipitate dicyclohexylurea (DCU) as a dense

white solid. This serves as a visual indicator of successful coupling. Filter the DCU. Infrared

(IR) spectroscopy of the concentrated filtrate must show a strong, sharp C=O stretching

frequency at ~1730 cm⁻¹, confirming the formation of the phenyl ester.

Step 3: Catalytic Hydrogenolysis (Deprotection)
Causality: Removing the benzyl protecting group requires extreme precision. Acidic or basic

hydrolysis would destroy the newly formed phenyl ester bond. Catalytic hydrogenolysis using

Palladium on Carbon (Pd/C) selectively cleaves the benzyl ether while leaving the ester

intact[1].

Procedure: Dissolve the protected intermediate in absolute ethanol. Add 10% Pd/C (10%

w/w). Evacuate the flask and backfill with Hydrogen gas (1 atm) using a balloon. Stir

vigorously at room temperature.

Self-Validation: Monitor the volumetric hydrogen uptake; the reaction is complete when

exactly 1 equivalent of H₂ is consumed. Filter the catalyst through a Celite pad. Final

validation via ¹H NMR (in DMSO-d₆) will reveal the reappearance of the phenolic proton as a

broad singlet at ~9.8 ppm[4].
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Step-by-step synthesis workflow via benzyl protection.
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Applications in Advanced Materials
The primary industrial and academic application of 4-butoxyphenyl 4-hydroxybenzoate is in

the synthesis of Ferroelectric Liquid Crystals (FLCs)[1].

When the terminal phenolic hydroxyl group is reacted with a chiral aliphatic acid (e.g., via a

secondary Steglich esterification), the resulting molecule loses its transverse symmetry. When

cooled from the isotropic liquid phase, these molecules self-assemble into a chiral smectic C

(SmC*) phase. In this phase, the molecules tilt at an angle relative to the layer normal, and the

chiral centers induce a spontaneous macroscopic electrical polarization. This property is

heavily exploited in the manufacturing of ultra-fast switching optical displays and spatial light

modulators.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. DE3823153A1 - NEW FERROELECTRIC LIQUID CRYSTALLINE POLYMERS - Google
Patents [patents.google.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1590179/docs?utm_src=pdf-body#comprehensive-technical-guide-4-butoxyphenyl-4-hydroxybenzoate-cas-70568-44-4
https://patents.google.com/patent/DE3823153A1/en
https://www.howeipharm.com/en/product/howeipharm/12175AZ04
https://www.benchchem.com/product/b1590179/docs?utm_src=pdf-body#comprehensive-technical-guide-4-butoxyphenyl-4-hydroxybenzoate-cas-70568-44-4
https://fluorochem.co.uk/product/F899425/
https://www.benchchem.com/product/b1590179/docs?utm_src=pdf-body#comprehensive-technical-guide-4-butoxyphenyl-4-hydroxybenzoate-cas-70568-44-4
https://patents.google.com/patent/DE3823153A1/en
https://www.rsc.org/suppdata/nj/c3/c3nj01414b/c3nj01414b1.pdf
https://www.benchchem.com/product/b1590179?utm_src=pdf-custom-synthesis#bc-rfq
https://patents.google.com/patent/DE3823153A1/en
https://patents.google.com/patent/DE3823153A1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590179?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. CAS 70568-44-4 | 4-Butoxyphenyl 4-hydroxybenzoate,≥95% - Howei - Life Science
Product & Service Solutions Provider [howeipharm.com]

3. fluorochem.co.uk [fluorochem.co.uk]

4. rsc.org [rsc.org]

To cite this document: BenchChem. [Comprehensive Technical Guide: 4-Butoxyphenyl 4-
Hydroxybenzoate (CAS 70568-44-4)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1590179/docs#comprehensive-technical-guide-4-
butoxyphenyl-4-hydroxybenzoate-cas-70568-44-4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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